N-methoxy-N-methyl-2-phenylbutanamide

• IUPAC Name: N-methoxy-N-methyl-2-phenylbutanamide
• InChI: InChI=1S/C12H17NO2/c1-4-11(12(14)13(2)15-3)10-8-6-5-7-9-10/h5-9,11H,4H2,1-3H3
• InChI Key: REBCRTLCXHMVIP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N(C)OC
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N-methoxy-N-methyl-2-phenylbutanamide is a chemical compound with the molecular formula C12H17NO2. It has a molecular weight of 207.27.

Synthesis Analysis

The synthesis of N-methoxy-N-methyl-2-phenylbutanamide involves several steps. The first step involves the reaction of 4-bromophenol with chloromethylmethyl ether in the presence of sodium hydride in tetrahydrofuran at 0°C. The second step involves the reaction of the product from the first step with 2-phenylbutyryl chloride in the presence of pyridine and N,O-dimethylhydroxylamine hydrochloride. The final step involves the reaction of the product from the second step with n-BuLi.

Molecular Structure Analysis

The molecular structure of N-methoxy-N-methyl-2-phenylbutanamide consists of a phenyl group attached to a butanamide group, which is further substituted with a methoxy and a methyl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of N-methoxy-N-methyl-2-phenylbutanamide include nucleophilic substitution and amide formation.

Physical And Chemical Properties Analysis

N-methoxy-N-methyl-2-phenylbutanamide is a colorless oil. Other physical and chemical properties such as boiling point, melting point, and solubility are not clearly mentioned in the available resources.

Scientific Research Applications

Homologating Agent in Organic Synthesis

• . It facilitates the introduction of a methoxy-methyl group (CH₂OCH₃) into target molecules, allowing for structural modifications.

Safety and Hazards

The safety and hazards of N-methoxy-N-methyl-2-phenylbutanamide are not clearly mentioned in the available resources.

Synthesis routes and methods

Procedure details

To a stirred solution of pyridine (33.1 mL, 40.9 mmol) and N,O-dimethylhydroxylamine hydrochloride (26.0 g, 26.7 mmol) in anhydrous CH2Cl2 (300 mL) at 0° C. was added dropwise 2-phenylbutyryl chloride (37.4 g, 20.5 mmol) dissolved in THF (100 mL). The reaction mixture was stirred overnight at RT. H2O (300 mL) was added, and the mixture was extracted with CH2Cl2 (2×200 mL). The combined extracts were washed successively with 5% aqueous HCl (300 mL), 5% aqueous NaHCO3 (300 mL), H2O (300 mL), and brine (300 mL). The mixture was dried over Na2SO4, filtered, and concentrated to afford 41.6 g (98%) of 14 as a colorless oil which was used without further purification. 1HNMR (400 MHz, CDCl3): δ 0.87 (t, J=7.3 Hz, 3H), 1.74 (h, J=7.1 Hz, 1H), 2.08 (h, J=7.1 Hz, 1H), 3.14 (s, 3H), 3.46 (s, 3H), 3.88 (br s, 1H), 7.19-7.33 (m, 5H).